N1-(2-(dimethylamino)-2-(p-tolyl)ethyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C15H20F3N3O2/c1-10-4-6-11(7-5-10)12(21(2)3)8-19-13(22)14(23)20-9-15(16,17)18/h4-7,12H,8-9H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: RASCYQWJXOJWIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C(=O)NCC(F)(F)F)N(C)C
• Molecular Formula: C15H20F3N3O2
• Molecular Weight: 331.33 g/mol
• CAS No.: 1327232-28-9

Description

N1-(2-(dimethylamino)-2-(p-tolyl)ethyl)-N2-(2,2,2-trifluoroethyl)oxalamide, commonly known as DDAO, is a fluorescent dye that is widely used in scientific research for its ability to detect and quantify biological molecules. DDAO has a unique chemical structure that makes it highly sensitive to changes in its environment, making it a valuable tool for studying a wide range of biological processes.

Scientific Research Applications

Synthesis and Chemical Transformations

• Methylene Group Modifications : Research demonstrates the modification of methylene groups in certain compounds, leading to derivatives with broad-spectrum insecticidal activity. These modifications enhance the structural activity relationship (SAR) development, which is crucial for creating more efficient and safer pesticides (Samaritoni et al., 1999).

Photophysical Studies

• Photoelectron Spectroscopy of Triarylamine : The electronic and molecular structures of electrochemically reduced and oxidized triarylamine layers have been studied on nanocrystalline TiO2 films. Such studies are essential for developing advanced materials for electronic and photovoltaic applications (Westermark et al., 2001).

Materials Science

• Photoinitiators for Polymerization : N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives have been synthesized and utilized as efficient photoinitiators for radical or cationic photopolymerization under LED irradiation. This application is crucial for the development of advanced materials and 3D printing technologies (Zhang et al., 2018).

Biological and Medical Research

• Neurofibrillary Tangles and Beta-Amyloid Plaques in Alzheimer's Disease : Compounds structurally related to the query have been used in conjunction with PET imaging to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer disease patients. This research is pivotal for diagnostic assessment and treatment monitoring in neurodegenerative diseases (Shoghi-Jadid et al., 2002).